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Compound of Interest

Compound Name: Carpetimycin D

Cat. No.: B1240819 Get Quote

Disclaimer: As of late 2025, publicly available scientific literature does not contain specific

Minimum Inhibitory Concentration (MIC) data for Carpetimycin D against a comprehensive

range of bacterial strains. The information provided herein is based on the general

characteristics of the carpetimycin class of antibiotics and established antimicrobial

susceptibility testing (AST) protocols. These notes and protocols are intended to serve as a

template for researchers and should be adapted once specific activity data for Carpetimycin D
becomes available.

Introduction
Carpetimycin D is a carbapenem antibiotic belonging to the β-lactam class.[1][2] Like other

carbapenems, it is presumed to exert its antibacterial effect by inhibiting bacterial cell wall

synthesis. Members of the carpetimycin family, such as Carpetimycins A and B, have

demonstrated broad-spectrum activity against both Gram-positive and Gram-negative bacteria

and are also known to be potent inhibitors of β-lactamases.[2] This dual-action mechanism

makes carbapenems, and potentially Carpetimycin D, valuable agents against multidrug-

resistant bacterial infections.

These application notes provide a framework for conducting antimicrobial susceptibility testing

with Carpetimycin D to determine its efficacy against various bacterial isolates.
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Data Presentation: Hypothetical Antimicrobial
Activity of Carpetimycin D
The following table is a template illustrating how to present quantitative data for Carpetimycin
D once it is experimentally determined. The values presented are for illustrative purposes only

and are not actual experimental data.

Bacterial
Species

Strain MIC50 (µg/mL) MIC90 (µg/mL)
MIC Range
(µg/mL)

Escherichia coli ATCC 25922 0.125 0.5 0.06 - 2

Klebsiella

pneumoniae
ATCC 700603 0.25 1 0.125 - 4

Pseudomonas

aeruginosa
ATCC 27853 2 8 0.5 - 16

Staphylococcus

aureus
ATCC 29213 0.5 2 0.125 - 8

Enterococcus

faecalis
ATCC 29212 8 32 2 - >64

Experimental Protocols
The following are detailed methodologies for key experiments in antimicrobial susceptibility

testing, adapted for the evaluation of Carpetimycin D.

Broth Microdilution for Minimum Inhibitory
Concentration (MIC) Determination
This method is used to determine the lowest concentration of an antimicrobial agent that

inhibits the visible growth of a microorganism.

Materials:

Carpetimycin D powder
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Sterile cation-adjusted Mueller-Hinton Broth (CAMHB)

96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland turbidity standard

Sterile diluents (e.g., saline or broth)

Incubator (35°C ± 2°C)

Microplate reader (optional)

Protocol:

Preparation of Carpetimycin D Stock Solution: Prepare a stock solution of Carpetimycin D
in a suitable solvent as recommended by the manufacturer. Further dilute in sterile CAMHB

to achieve a concentration that is twice the highest desired final concentration.

Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the

Carpetimycin D working solution in CAMHB to obtain a range of concentrations.

Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland

standard. Dilute this suspension in CAMHB to achieve a final inoculum density of

approximately 5 x 10^5 CFU/mL in each well.

Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate

containing the serially diluted Carpetimycin D. Include a growth control well (inoculum

without antibiotic) and a sterility control well (broth only).

Incubation: Incubate the microtiter plates at 35°C ± 2°C for 16-20 hours in ambient air.

MIC Determination: The MIC is the lowest concentration of Carpetimycin D at which there is

no visible growth of the organism. This can be determined visually or with a microplate

reader.

Agar Dilution for MIC Determination
This method involves incorporating the antimicrobial agent into an agar medium.
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Materials:

Carpetimycin D powder

Mueller-Hinton Agar (MHA)

Bacterial inoculum standardized to 0.5 McFarland turbidity standard

Sterile petri dishes

Inoculum replicating apparatus (e.g., Steers replicator)

Protocol:

Preparation of Antibiotic-Containing Agar: Prepare molten MHA and cool to 45-50°C. Add

appropriate volumes of Carpetimycin D stock solution to the molten agar to achieve the

desired final concentrations. Pour the agar into sterile petri dishes and allow to solidify.

Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland

standard.

Inoculation: Using an inoculum replicating apparatus, spot-inoculate the surface of the agar

plates with the standardized bacterial suspensions. Include a control plate with no antibiotic.

Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours.

MIC Determination: The MIC is the lowest concentration of Carpetimycin D that completely

inhibits visible bacterial growth.

Disk Diffusion (Kirby-Bauer) Method
This method assesses the susceptibility of bacteria to an antimicrobial agent impregnated on a

paper disk.

Materials:

Filter paper disks impregnated with a standardized concentration of Carpetimycin D

Mueller-Hinton Agar (MHA) plates
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Bacterial inoculum standardized to 0.5 McFarland turbidity standard

Sterile swabs

Incubator (35°C ± 2°C)

Calipers or a ruler

Protocol:

Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland

standard.

Inoculation: Dip a sterile swab into the inoculum and rotate it against the side of the tube to

remove excess fluid. Swab the entire surface of an MHA plate evenly in three directions.

Disk Application: Aseptically apply the Carpetimycin D-impregnated disks to the surface of

the inoculated agar plate.

Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours.

Zone of Inhibition Measurement: Measure the diameter of the zone of complete growth

inhibition around each disk in millimeters. The interpretation of susceptible, intermediate, or

resistant is based on established zone diameter breakpoints, which would need to be

determined for Carpetimycin D.
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Caption: Carbapenem Inhibition of Bacterial Cell Wall Synthesis.
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Caption: Workflow for Broth Microdilution MIC Determination.
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Caption: Logical Flow from MIC to Susceptibility Interpretation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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